Cas no 2281846-51-1 (methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate)

• Product Name: methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate
• CAS No: 2281846-51-1
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5302944
• Update Time: 2026-03-10

methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (3R,4R)-4-((tert-butoxycarbonyl)amino)tetrahydro-2H-pyran-3-carboxylate
• starbld0040859
• 2H-Pyran-3-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, methyl ester, (3R,4R)-
• methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(15)13-9-5-6-17-7-8(9)10(14)16-4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-,9+/m0/s1
• InChI Key： GASHZCKHFILJHJ-DTWKUNHWSA-N
• SMILES： O1CC[C@H]([C@@H](C(=O)OC)C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 1.4
• Topological Polar Surface Area: 73.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate

Comprehensive Overview of Methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate (CAS No. 2281846-51-1)

Methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate (CAS No. 2281846-51-1) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, characterized by its tetrahydropyran backbone and tert-butoxycarbonyl (Boc) protecting group, plays a pivotal role in the construction of complex molecules, particularly in the development of bioactive compounds and peptidomimetics. Its stereochemistry (3R,4R) ensures high enantioselectivity, making it invaluable for asymmetric synthesis.

In recent years, the demand for chiral building blocks like methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate has surged due to the growing emphasis on precision medicine and targeted drug delivery systems. Researchers frequently search for "Boc-protected amino tetrahydropyran derivatives" or "stereoselective synthesis of heterocycles," reflecting the compound's relevance in modern drug discovery. Its application extends to the synthesis of protease inhibitors, GPCR modulators, and other therapeutics targeting neurodegenerative diseases and metabolic disorders.

The CAS No. 2281846-51-1 compound is also notable for its stability under mild conditions, facilitated by the Boc group, which can be selectively deprotected using acidic conditions without affecting other functional groups. This property aligns with the industry's shift toward greener chemistry, as it minimizes side reactions and reduces waste. Keywords such as "sustainable chiral synthesis" and "Boc deprotection strategies" are increasingly associated with this molecule in academic and industrial discussions.

From a technical perspective, the methyl ester moiety in methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate offers versatility for further derivatization, enabling coupling reactions or hydrolysis to carboxylic acids. This flexibility is critical for fragment-based drug design, a trending topic in AI-driven drug discovery platforms. Searches for "scaffold hopping in medicinal chemistry" or "multicomponent reactions with tetrahydropyran" often highlight the compound's utility in combinatorial libraries.

Quality control of CAS No. 2281846-51-1 is another focal point, with HPLC and chiral chromatography being standard techniques to ensure enantiomeric purity. The pharmaceutical industry's stringent regulations have led to increased searches for "analytical methods for chiral intermediates" and "specifications of Boc-protected compounds," underscoring the need for reliable characterization data. Suppliers often provide detailed COAs (Certificates of Analysis) to meet these requirements.

In summary, methyl (3R,4R)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate exemplifies the intersection of synthetic efficiency and therapeutic innovation. Its role in enabling stereocontrolled synthesis and compatibility with modern green chemistry principles ensures its prominence in both academic and industrial settings. As drug discovery evolves toward more complex targets, this compound will remain a cornerstone for researchers exploring "next-generation heterocyclic scaffolds" and "enantioselective catalysis."